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Compound of Interest

Compound Name:
(R)-2-Hydroxy-4-

phenylbutanamide

Cat. No.: B12065801

Get Quote

Executive Summary & Chemical Identification
Objective: To provide a safe, compliant, and environmentally sound disposal strategy for (R)-2-
Hydroxy-4-phenylbutanamide, preventing environmental contamination and ensuring

regulatory compliance.

Chemical Name: (R)-2-Hydroxy-4-phenylbutanamide[1][2]

CAS Number: 99902-36-0 (Specific enantiomer); Note: Related racemic acid CAS is 4263-

93-8.

Molecular Formula: C₁₀H₁₃NO₂

Molecular Weight: 179.22 g/mol [3]

Physical State: Solid (White to off-white crystalline powder)

Primary Application: Pharmaceutical intermediate (e.g., Benazepril synthesis).[4][5]
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Hazard Characterization (GHS Classification)
While specific toxicological data for this amide is limited, it should be handled with the same

rigor as its precursor, (R)-2-Hydroxy-4-phenylbutyric acid.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed (Precautionary assignment based on structural analogs).

Waste Classification & Segregation
Proper segregation is the first line of defense in chemical safety. This compound must not be

disposed of in municipal trash or sanitary sewer systems.

Waste Stream Classification
Recommended Disposal
Method

Solid Waste
Non-RCRA Regulated

Chemical Waste*

High-Temperature Incineration

(Preferred)

Liquid Waste (Organic)
Flammable/Organic Solvent

Waste
Fuel Blending / Incineration

Liquid Waste (Aqueous)
Aqueous Chemical Waste

(Toxic/Irritant)

Wastewater Treatment (Off-

site)

Contaminated Debris Hazardous Debris
Incineration or Macro-

encapsulation

*Note: While not explicitly listed under RCRA P or U lists, it should be managed as hazardous

chemical waste due to its pharmaceutical activity and potential aquatic toxicity.
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Disposal Decision Logic
The following workflow illustrates the decision-making process for disposing of (R)-2-Hydroxy-
4-phenylbutanamide in various states.

Waste Generation:
(R)-2-Hydroxy-4-phenylbutanamide

Determine Physical State

Solid / Powder

Liquid / Solution

High-Temp Incineration
(Waste Code: Non-Regulated Organic)

Pack in Fiber Drum

Solvent Type?

Organic Solvent
(e.g., MeOH, DCM)

Aqueous Solution
(pH 4-10)

Halogen > 1%

Fuel Blending
(If high BTU value)

Halogen < 1%

Off-site Wastewater Treatment
(DO NOT SEWER)

Segregate from Acids

Click to download full resolution via product page

Figure 1: Decision logic for the disposal of (R)-2-Hydroxy-4-phenylbutanamide waste

streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Applicability: Expired inventory, off-spec synthesis batches, or spill cleanup residues.

Container Selection: Use a high-density polyethylene (HDPE) wide-mouth jar or a fiber drum

with a poly-liner.

Labeling: Affix a hazardous waste label.

Chemical Name: (R)-2-Hydroxy-4-phenylbutanamide.[1][2]

Hazards: Irritant, Toxic.

Packing: Double-bag the solid in 4-mil polyethylene bags before placing it into the rigid

container. This prevents dust generation upon reopening at the disposal facility.

Disposal Route: Ship to a permitted TSDF (Treatment, Storage, and Disposal Facility) for

incineration. This ensures complete destruction of the chiral center and amide functionality.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Filtrates from crystallization (often containing Ethanol, Methanol, or Ethyl Acetate).

Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or reactive metals.

Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., use

steel drums for non-corrosive organics, poly drums for corrosive mixtures).

pH Adjustment: If the waste stream is acidic (common if hydrolysis occurred), adjust pH to 6–

9 using Sodium Bicarbonate before storage to prevent drum corrosion.

Disposal Route:

Non-Halogenated Solvents: Fuel blending (energy recovery).

Halogenated Solvents (e.g., DCM): Dedicated incineration.
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Protocol C: Aqueous Waste & Hydrolysis Management
Critical Insight: Amides are susceptible to hydrolysis.[6][7] In aqueous environments, (R)-2-
Hydroxy-4-phenylbutanamide can degrade into (R)-2-Hydroxy-4-phenylbutyric acid and

Ammonia.

Reaction:

Risk: The generation of ammonia can pressurize sealed containers if the waste is acidic.

Procedure:

Collect aqueous rinses in a dedicated carboy.

Check pH; if < 5, neutralize slowly with NaOH to prevent ammonia gas evolution.

Do not pour down the drain. Even if the compound degrades, the phenyl-alkyl residue can

be toxic to aquatic microorganisms.

Emergency Response: Spill Cleanup
PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, and a

N95 particulate respirator (or P100 if dust is visible).

Containment: Isolate the area. If liquid, dike with absorbent socks.

Dry Spill:

Do not dry sweep. Use a HEPA vacuum or wet-method (damp paper towels) to avoid

generating dust.

Place waste in a sealable bag.

Wet Spill:

Absorb with vermiculite or sand. Avoid combustible absorbents (sawdust) if mixed with

oxidizers.

Decontamination:
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Wash the surface with a dilute surfactant (soap) solution.

Follow with a water rinse. Collect all rinsate as hazardous waste.

Regulatory Compliance (USA focus)
RCRA Status: Not a "Listed" waste (P or U list). However, the generator must determine if it

exhibits "Characteristics" (Ignitability, Corrosivity, Reactivity, Toxicity).

DOT Shipping:

If pure solid: Generally "Not Regulated" for transport unless tested otherwise.

If in solvent: Regulated based on the solvent's hazard (e.g., UN1993 Flammable Liquid).

Documentation: Maintain a waste manifest tracking the material from "Cradle to Grave"

(Generation to Destruction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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